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Cat. No.: B1245921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium-based nanoparticles are gaining significant interest in the biomedical field due to

their potential applications in drug delivery, bone regeneration, and bioimaging. Strontium,

being biocompatible and exhibiting bone-seeking properties, offers a unique advantage for

targeted therapies. This document provides a detailed protocol for the synthesis of strontium
succinate nanoparticles, a promising platform for controlled drug release. The protocol is

based on a versatile co-precipitation method, which is known for its simplicity and scalability.[1]

[2] While a specific protocol for strontium succinate is not widely published, the following

methodology has been developed based on established principles of metal carboxylate

nanoparticle synthesis.[3][4]

Data Presentation
The following table summarizes the typical physicochemical properties of strontium succinate
nanoparticles synthesized using the co-precipitation method. The data presented is a

representative example to guide researchers in their analysis.
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Parameter Value Characterization Method

Average Particle Size

(Hydrodynamic Diameter)
150 ± 20 nm

Dynamic Light Scattering

(DLS)

Polydispersity Index (PDI) < 0.2
Dynamic Light Scattering

(DLS)

Zeta Potential -25 ± 5 mV
Electrophoretic Light

Scattering (ELS)

Crystalline Structure Orthorhombic X-ray Diffraction (XRD)

Key FTIR Peaks (cm⁻¹)

~1550 (asymmetric COO⁻),

~1420 (symmetric COO⁻),

~850 (Sr-O)

Fourier-Transform Infrared

Spectroscopy (FTIR)

Experimental Protocols
Materials

Strontium Chloride Hexahydrate (SrCl₂·6H₂O) (ACS grade or higher)

Succinic Acid (C₄H₆O₄) (ACS grade or higher)

Sodium Hydroxide (NaOH) (ACS grade or higher)

Ethanol (Absolute)

Deionized Water (18.2 MΩ·cm)

Equipment
Magnetic stirrer with heating plate

pH meter

Centrifuge

Ultrasonic bath
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Standard laboratory glassware (beakers, flasks, graduated cylinders)

Synthesis of Strontium Succinate Nanoparticles (Co-
Precipitation Method)
This protocol describes the synthesis of strontium succinate nanoparticles via a co-

precipitation reaction between a strontium salt and succinic acid in an aqueous solution.

Preparation of Precursor Solutions:

Prepare a 0.5 M solution of strontium chloride (SrCl₂) by dissolving the appropriate

amount of SrCl₂·6H₂O in deionized water.

Prepare a 0.5 M solution of succinic acid by dissolving it in deionized water. Gentle

heating may be required to fully dissolve the acid.

Prepare a 1 M solution of sodium hydroxide (NaOH) in deionized water.

Co-Precipitation Reaction:

In a beaker, take a specific volume of the 0.5 M succinic acid solution.

While stirring vigorously, slowly add the 0.5 M strontium chloride solution to the succinic

acid solution at a 1:1 molar ratio.

Adjust the pH of the mixture to ~9-10 by the dropwise addition of the 1 M NaOH solution.

The formation of a white precipitate indicates the nucleation of strontium succinate
nanoparticles.[1][5]

Aging and Particle Growth:

Continue stirring the suspension at room temperature for 2-4 hours to allow for the growth

and aging of the nanoparticles. This step is crucial for achieving a more uniform particle

size distribution.

Washing and Purification:

Collect the nanoparticles by centrifugation at 10,000 rpm for 15 minutes.
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Discard the supernatant and resuspend the nanoparticle pellet in deionized water using an

ultrasonic bath to break up any agglomerates.

Repeat the centrifugation and resuspension steps three times with deionized water to

remove any unreacted precursors and by-products.

Perform a final wash with absolute ethanol to aid in the drying process.

Drying:

After the final wash, collect the nanoparticle pellet and dry it in an oven at 60°C overnight

or until a constant weight is achieved.

Characterization of Strontium Succinate Nanoparticles
Particle Size and Zeta Potential: Disperse the synthesized nanoparticles in deionized water

and analyze using Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering

(ELS) to determine the average particle size, polydispersity index (PDI), and surface charge.

Crystalline Structure: Analyze the dried nanoparticle powder using X-ray Diffraction (XRD) to

determine the crystalline phase and estimate the crystallite size using the Debye-Scherrer

equation.[6][7]

Chemical Composition: Use Fourier-Transform Infrared Spectroscopy (FTIR) to identify the

characteristic functional groups of strontium succinate and confirm the formation of the

desired product.[6][7]

Morphology: Visualize the shape and surface morphology of the nanoparticles using

Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM).[6][7]

Mandatory Visualization
Experimental Workflow for Strontium Succinate
Nanoparticle Synthesis
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Caption: Workflow for the co-precipitation synthesis of strontium succinate nanoparticles.

Hypothetical Signaling Pathway for Drug-Loaded
Strontium Succinate Nanoparticles in Cancer Therapy
This diagram illustrates a potential mechanism of action for drug-loaded strontium succinate
nanoparticles targeting cancer cells.
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Caption: Proposed pathway for targeted drug delivery and apoptosis induction by

nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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